methyl 4-{[3-nitro-2-oxo-5-(trifluoromethyl)-1(2H)-pyridinyl]methyl}benzenecarboxylate

• IUPAC Name: methyl 4-[[3-nitro-2-oxo-5-(trifluoromethyl)pyridin-1-yl]methyl]benzoate
• InChI: InChI=1S/C15H11F3N2O5/c1-25-14(22)10-4-2-9(3-5-10)7-19-8-11(15(16,17)18)6-12(13(19)21)20(23)24/h2-6,8H,7H2,1H3
• InChI Key: VQXUQVFAAXKZLR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)CN2C=C(C=C(C2=O)[N+](=O)[O-])C(F)(F)F
• Molecular Formula: C15H11F3N2O5
• Molecular Weight: 356.25 g/mol

Description

Methyl 4-{[3-nitro-2-oxo-5-(trifluoromethyl)-1(2H)-pyridinyl]methyl}benzenecarboxylate is a chemical compound with the CAS Number: 339024-96-3. It has a molecular weight of 356.26.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H11F3N2O5/c1-25-14(22)10-4-2-9(3-5-10)7-19-8-11(15(16,17)18)6-12(13(19)21)20(23)24/h2-6,8H,7H2,1H3. This code represents the molecular structure of the compound.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

• Synthesis Techniques: A modified Hantzsch reaction was used for the synthesis of related compounds, demonstrating the potential application of similar synthetic techniques for the target compound (Visentin et al., 1999).
• Crystal Structure Investigations: Research has been conducted on similar compounds to understand their crystal structures, which may be relevant for studying the structural aspects of the target compound (Portilla et al., 2007).

Potential Biological and Pharmacological Activities

• Calcium Channel Modulation: Compounds structurally related to the target molecule have been investigated for their effects on L-type Ca2+ channels, suggesting possible pharmacological applications (Visentin et al., 1999).
• Antibacterial Activity: Similar compounds have been evaluated for their antibacterial properties, indicating a potential research avenue for the target compound as well (El-Haggar et al., 2015).

Chemical Modifications and Derivatives

• Derivative Synthesis: The synthesis of various derivatives of related compounds and their structural analysis could provide insights into the chemical versatility and potential modifications of the target compound (Kaur & Knaus, 2007).
• Nitration Reactions: Studies on the nitration reactions of similar compounds may be relevant for understanding the chemical behavior and potential reactivity of the target compound (Filippova et al., 2012).

Safety and Hazards

For safety and hazards information, please refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.